Cas no 1352397-46-6 (Methyl 3,5-difluoro-2-methylbenzoate)
1352397-46-6 structure
Product Name:Methyl 3,5-difluoro-2-methylbenzoate
CAS No:1352397-46-6
MF:C9H8F2O2
MW:186.155429840088
CID:4951148
PubChem ID:74890536
Update Time:2024-03-01
Methyl 3,5-difluoro-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,5-difluoro-2-methylbenzoate
-
- Inchi： 1S/C9H8F2O2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,1-2H3
- InChI Key： ROPQHLXUPDZTOW-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC(C(=O)OC)=C1C)F
Computed Properties
- Exact Mass: 186.04923582g/mol
- Monoisotopic Mass: 186.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3
Methyl 3,5-difluoro-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013478-250mg |
Methyl 3,5-difluoro-2-methylbenzoate |
1352397-46-6 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015013478-500mg |
Methyl 3,5-difluoro-2-methylbenzoate |
1352397-46-6 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015013478-1g |
Methyl 3,5-difluoro-2-methylbenzoate |
1352397-46-6 | 97% | 1g |
1,445.30 USD | 2021-06-21 | |
| TRC | M303943-1mg |
Methyl 3,5-difluoro-2-methylbenzoate |
1352397-46-6 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M303943-2mg |
Methyl 3,5-difluoro-2-methylbenzoate |
1352397-46-6 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M303943-10mg |
Methyl 3,5-difluoro-2-methylbenzoate |
1352397-46-6 | 10mg |
$ 80.00 | 2022-06-04 |
Methyl 3,5-difluoro-2-methylbenzoate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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